Cas no 117460-98-7 (2-tert-Butyldimethylsilyloxy-1,1-dimethylethylamine)

• Product Name: 2-tert-Butyldimethylsilyloxy-1,1-dimethylethylamine
• CAS No: 117460-98-7
• MF: C₁₀H₂₅NOSi
• MW: 203.397104024887
• CID: 1060310
• PubChem ID: 14806740
• Update Time: 2025-04-20

2-tert-Butyldimethylsilyloxy-1,1-dimethylethylamine Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyldimethylsilyloxy-1,1-dimethylethylamine
• 1-{[Dimethyl(2-methyl-2-propanyl)silyl]oxy}-2-methyl-2-propanamin e
• 1-[tert-butyl(dimethyl)silyl]oxy-2-methylpropan-2-amine
• 1-(tert-butyldimethylsilyloxy)-2-methylpropan-2-amine
• SCHEMBL8857167
• 1-t-butyldimethylsiloxy-2-methyl-2-propylamine
• 2-t-Butyldimethylsilyloxy-1,1-dimethylethylamine
• 117460-98-7
• 1-((tert-Butyldimethylsilyl)oxy)-2-methylpropan-2-amine
• 1-[[tert-Butyldimethylsilyl]oxy]-2-methylpropan-2-amine; 1-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-methyl-2-propanamine;
• starbld0026409
• DB-116065
• 2-Amino-2-methyl-1-propanol, tert-butyldimethylsilyl ether
• 2-Amino-2-methyl-1-propanol, TBDMS derivative
• 1-{[tert-butyl(dimethyl)silyl]oxy}-2-methylpropan-2-amine
• AMP, tert-butyldimethylsilyl ether

• Inchi： 1S/C10H25NOSi/c1-9(2,3)13(6,7)12-8-10(4,5)11/h8,11H2,1-7H3
• InChI Key： LXVWNMSXFHNODC-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(C)(C)N

Computed Properties

• Exact Mass: 203.170540955g/mol
• Monoisotopic Mass: 203.170540955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų